6-(4-(methylsulfonyl)piperazin-1-yl)-N-(pyridin-2-yl)pyridazin-3-amine

• CAS: 1021249-64-8
• Molecular Formula: C14H18N6O2S
• Molecular Weight: 334.4
• SMILES: CS(=O)(=O)N1CCN(CC1)C2=NN=C(C=C2)NC3=CC=CC=N3
• InChI: InChI=1S/C14H18N6O2S/c1-23(21,22)20-10-8-19(9-11-20)14-6-5-13(17-18-14)16-12-4-2-3-7-15-12/h2-7H,8-11H2,1H3,(H,15,16,17)
• InChIKey: FTWCERSXVMRHAE-UHFFFAOYSA-N
• Solubility: not available

6-(4-(Methylsulfonyl)piperazin-1-yl)-N-(pyridin-2-yl)pyridazin-3-amine: Profile & Research Applications

6-(4-(Methylsulfonyl)piperazin-1-yl)-N-(pyridin-2-yl)pyridazin-3-amine (CAS 1021249-64-8) is a synthetic small molecule belonging to the piperazinylpyridazine class, a scaffold extensively investigated for the inhibition of Stearoyl-CoA Desaturase-1 (SCD1) [1]. Compounds in this class, such as the advanced lead XEN103, have demonstrated potent SCD1 inhibition and significant in vivo efficacy in metabolic disease models [1]. This specific compound features a characteristic methylsulfonyl-piperazine moiety linked to a pyridazin-3-amine core with a pyridin-2-yl substituent, a structural framework recognized for its potential in modulating SCD1 activity and related therapeutic pathways [1].

✓ SCD1 pathway inhibition study fit

✓ Piperazinylpyridazine chemotype SAR probe

✓ Supports metabolic disease model research

• [1] Zhang, Z., et al. Discovery of piperazin-1-ylpyridazine-based potent and selective stearoyl-CoA desaturase-1 inhibitors for the treatment of obesity and metabolic syndrome. J. Med. Chem. 2013, 56, 2, 568–583. View Source

Why Generic Analogs Cannot Substitute This Compound

Procurement decisions for research-grade piperazinylpyridazine compounds cannot rely on simple in-class substitution due to the profound impact of subtle structural modifications on target potency, selectivity, and pharmacokinetic (PK) profile. Iterative structure-activity relationship (SAR) studies within this chemotype have demonstrated that specific substitutions on the pyridazine core and the terminal aryl/heteroaryl groups drastically alter SCD1 inhibitory activity (IC50 values ranging from micromolar to low nanomolar) and oral bioavailability [1]. Therefore, substituting 6-(4-(methylsulfonyl)piperazin-1-yl)-N-(pyridin-2-yl)pyridazin-3-amine with a close analog lacking identical substituents risks a complete loss of the desired biological effect, rendering experimental data irreproducible and invalidating comparative studies [1].

⚠ Minor substituent changes on the pyridazine core may drastically shift inhibitory activity.

⚠ PK profile can be altered by terminal group modifications, risking exposure mismatch.

⚠ In-class substitution may not preserve target engagement in vivo.

• [1] Zhang, Z., et al. Discovery of piperazin-1-ylpyridazine-based potent and selective stearoyl-CoA desaturase-1 inhibitors for the treatment of obesity and metabolic syndrome. J. Med. Chem. 2013, 56, 2, 568–583. View Source

Differentiation from Structural Analogs

Potency in SCD1 Enzymatic and Cellular Assays

While direct, head-to-head quantitative data for this specific compound against a named comparator is not available in the open literature, its activity can be contextually framed within its chemotype. The piperazinylpyridazine class contains highly optimized SCD1 inhibitors, with the lead compound XEN103 demonstrating an in vitro IC50 of 14 nM against mouse SCD1 and a cellular IC50 of 12 nM in HepG2 cells [1]. The presence of the methylsulfonyl-piperazine group is a critical pharmacophoric element for potency within this series [1].

SCD1 Inhibition Potency

Class-level inference

Target: data not published | XEN103 IC50 14 nM (mSCD1)

Supports chemotype potency benchmark

Target-specific activity requires individual verification.

Evidence Dimension	SCD1 Inhibitory Potency (In Vitro)
Target Compound Data	Not available (specific IC50 value for CAS 1021249-64-8 not published)
Comparator Or Baseline	XEN103 (Compound 49): mSCD1 IC50 = 14 nM; HepG2 IC50 = 12 nM [1]
Quantified Difference	Not calculable without compound-specific data.
Conditions	Mouse SCD1 enzymatic assay and HepG2 cellular assay [1]

Why This Matters

Establishes the potential potency benchmark for the chemotype; procurement of a specific derivative depends on verifying its individual activity, which could be significantly higher or lower.

• [1] Zhang, Z., et al. Discovery of piperazin-1-ylpyridazine-based potent and selective stearoyl-CoA desaturase-1 inhibitors for the treatment of obesity and metabolic syndrome. J. Med. Chem. 2013, 56, 2, 568–583. View Source

In Vivo Efficacy Benchmarking

The translational potential of the piperazinylpyridazine series is evidenced by the in vivo performance of its lead compound. XEN103 demonstrated an ED50 of 0.8 mg/kg in a pharmacodynamic model and significantly reduced weight gain in a rodent obesity model [1]. This provides a valuable baseline for in vivo studies with other compounds from this class, including 6-(4-(methylsulfonyl)piperazin-1-yl)-N-(pyridin-2-yl)pyridazin-3-amine, against which its performance can be empirically compared.

In Vivo Efficacy Benchmark

Class-level inference

Target: in vivo data not available | XEN103 ED50 0.8 mg/kg, reduced weight gain

Supports oral bioavailability & target engagement in vivo for chemotype

In vivo performance of CAS 1021249-64-8 requires empirical testing.

Evidence Dimension	In Vivo Efficacy
Target Compound Data	Not available (in vivo data for CAS 1021249-64-8 not published)
Comparator Or Baseline	XEN103: ED50 = 0.8 mg/kg (mouse liver PD assay) and significant weight gain reduction in rodent model [1]
Quantified Difference	Not calculable without compound-specific data.
Conditions	Rodent diet-induced obesity model and mouse liver pharmacodynamic assay [1]

Why This Matters

Demonstrates that the chemotype can achieve oral bioavailability and target engagement in vivo, a critical differentiator for compounds intended for preclinical metabolic disease research.

• [1] Zhang, Z., et al. Discovery of piperazin-1-ylpyridazine-based potent and selective stearoyl-CoA desaturase-1 inhibitors for the treatment of obesity and metabolic syndrome. J. Med. Chem. 2013, 56, 2, 568–583. View Source

Advantage over Earlier Pyridazine SCD1 Inhibitors

An earlier chemical series of pyridazine-based SCD1 inhibitors, exemplified by SAR707, was advanced but differed fundamentally in its core structure and substituent pattern from the piperazinylpyridazine class [1]. While SAR707 was a potent and selective SCD1 inhibitor, the subsequent development of the piperazinylpyridazine class, including compounds like XEN103, was driven by the need for improved potency, selectivity, and an enhanced in vivo safety profile, highlighting the non-substitutability of different SCD1 inhibitor chemotypes [1].

Chemotype Evolution

Class-level inference

Piperazinylpyridazine vs SAR707: selected for reported advanced profile

Contextualizes chemotype selection in drug discovery research

Aggregate advantage not quantifiable as single value.

Evidence Dimension	Chemotype Advantage
Target Compound Data	Member of the piperazinylpyridazine chemotype, associated with high potency and oral bioavailability [1].
Comparator Or Baseline	SAR707 (earlier pyridazine SCD1 inhibitor chemotype) [1]
Quantified Difference	Not expressed as a single value; advantage is in the aggregate profile (potency, PK, safety) driving the selection of the piperazinylpyridazine series for further development [1].
Conditions	Iterative medicinal chemistry and in vivo profiling campaigns [1]

Why This Matters

Informs the strategic procurement decision by indicating that this compound belongs to an evolutionarily advanced, optimized chemical series, likely offering a superior profile for modern research applications compared to earlier, less refined SCD1 inhibitors.

• [1] Zhang, Z., et al. Discovery of piperazin-1-ylpyridazine-based potent and selective stearoyl-CoA desaturase-1 inhibitors for the treatment of obesity and metabolic syndrome. J. Med. Chem. 2013, 56, 2, 568–583. View Source

Application Scenarios in Drug Discovery

SAR Expansion of SCD1 Inhibitors

This compound is ideally positioned as a key intermediate or analog for systematic SAR studies aimed at expanding the piperazinylpyridazine chemical series, where minor structural changes are known to correlate with significant shifts in potency and in vivo efficacy [1].

In Vitro Selectivity and Off-Target Profiling

Procure for use as a reference tool compound (alongside leads like XEN103) in broad kinase or safety pharmacology panels to establish the selectivity fingerprint of the chemotype, a critical step in evaluating the therapeutic window [1].

Comparative In Vivo PK and Efficacy Studies

Utilize this compound in head-to-head in vivo PK/PD studies against well-characterized piperazinylpyridazine leads (e.g., XEN103) to directly assess the impact of its unique substitution pattern on oral bioavailability, tissue distribution, and target engagement [1].

Negative Control for Target Validation

If profiling reveals this specific analog has reduced or no SCD1 activity, it would serve as a critical negative control to confirm the on-target specificity of phenotypic effects observed with more potent analogs in metabolic disease models [1].

Application

Selection Property

Validation Focus

SAR Expansion of SCD1 Inhibitors

Piperazinylpyridazine chemotype scaffold

SAR-guided potency and PK correlation studies

In Vitro Selectivity & Off-target Profiling

Reference tool compound for chemotype profiling

Selectivity window and safety-related endpoint screening

Comparative In Vivo PK & PD Studies

Head-to-head evaluation with lead compound

Oral bioavailability and target engagement in preclinical models

Negative Control for Target Validation

Activity profile to be confirmed (potential inactive analog)

On-target specificity verification in metabolic disease research models

• [1] Zhang, Z., et al. Discovery of piperazin-1-ylpyridazine-based potent and selective stearoyl-CoA desaturase-1 inhibitors for the treatment of obesity and metabolic syndrome. J. Med. Chem. 2013, 56, 2, 568–583. View Source